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Compound of Interest

Compound Name: 2,5-Dichloroaniline

Cat. No.: B050420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of the six isomers of

dichloroaniline (DCA). Dichloroanilines are used as intermediates in the manufacturing of dyes,

pigments, pesticides, and pharmaceuticals.[1][2] Due to their widespread use and potential

toxicity, understanding their comparative environmental fate and effects is crucial. This

document summarizes key experimental data on their physicochemical properties, toxicity to

various organisms, and biodegradation pathways.

Data Presentation
Physicochemical Properties of Dichloroaniline Isomers
The following table summarizes key physicochemical properties of the six dichloroaniline

isomers. These properties influence their distribution and fate in the environment.
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Isomer
CAS
Number

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Melting
Point
(°C)

Boiling
Point
(°C)

Water
Solubilit
y

Log P
(Octano
l-Water
Partitio
n
Coeffici
ent)

2,3-

Dichloroa

niline

608-27-5
C₆H₅Cl₂

N
162.02 23 - 24[3] >115[3]

Moderate

ly

soluble[4]

2.8[3]

2,4-

Dichloroa

niline

554-00-7
C₆H₅Cl₂

N
162.02 59 - 62[5] 245

450 mg/L

(20 °C)
2.91

2,5-

Dichloroa

niline

95-82-9
C₆H₅Cl₂

N
162.02

47 - 50[5]

[6]
251[6][7]

Insoluble[

8]
2.92[8]

2,6-

Dichloroa

niline

608-31-1
C₆H₅Cl₂

N
162.02

36 - 39[5]

[9]
228[9] Poor[10] 2.8[10]

3,4-

Dichloroa

niline

95-76-1
C₆H₅Cl₂

N
162.02 69 - 71[5] 272

92 mg/L

(20 °C)
2.69

3,5-

Dichloroa

niline

626-43-7
C₆H₅Cl₂

N
162.02

46 - 53[5]

[11]

260[11]

[12]

759 mg/L

(23 °C)

[13]

2.90[13]

Comparative Toxicity of Dichloroaniline Isomers
The toxicity of dichloroaniline isomers varies significantly. The primary toxic effect in vertebrates

is the formation of methemoglobin, which reduces the oxygen-carrying capacity of the blood.

Mammalian Toxicity
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The following table presents the oral median lethal dose (LD50) for various DCA isomers in

rats. A lower LD50 value indicates higher acute toxicity.

Isomer Oral LD50 in Rats (mg/kg bw)

2,3-Dichloroaniline 940

2,4-Dichloroaniline 3110

2,5-Dichloroaniline No data available

2,6-Dichloroaniline 3167[14]

3,4-Dichloroaniline 530 - 880[15]

3,5-Dichloroaniline No data available

Studies on the nephrotoxic (kidney-damaging) potential of DCA isomers in rats have shown the

following order of decreasing toxicity: 3,5-DCA > 2,5-DCA > 2,4-DCA, 2,6-DCA, 3,4-DCA > 2,3-

DCA.[16]

Aquatic Toxicity

Dichloroanilines are generally toxic to aquatic organisms. The following table summarizes

available acute toxicity data for fish, aquatic invertebrates (Daphnia magna), and algae.

Isomer Test Organism Endpoint Value (µg/L)

2,3-Dichloroaniline
Photobacterium

phosphoreum
EC50 (5 min) 2,510[3]

3,4-Dichloroaniline Zebrafish (Danio rerio) 96h LC50 7,150 - 12,600[17]

3,4-Dichloroaniline Daphnia magna 48h EC50 310 - 640[18]

3,4-Dichloroaniline Chlorella pyrenoidosa 7-day Removal %
78.4% at 4,600

µg/L[19][20]

3,5-Dichloroaniline Algae 72h EC50 4,390[11]
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Note: A comprehensive and directly comparable dataset for the aquatic toxicity of all six

isomers is not available in the reviewed literature. The presented data is from various sources

and may not be directly comparable due to differing experimental conditions.

Biodegradation of Dichloroaniline Isomers
The persistence of dichloroaniline isomers in the environment is largely determined by their

susceptibility to microbial degradation.

Biodegradation Half-life in Soil
Isomer Half-life in Soil

2,5-Dichloroaniline 8 weeks (in Guelph loam)[8]

3,5-Dichloroaniline More persistent than other DCA isomers[13]

Note: Quantitative biodegradation rate data for all isomers in comparable environmental

matrices is limited.

Experimental Protocols
The following sections outline the general methodologies for key experiments cited in this

guide, based on internationally recognized guidelines.

Aquatic Toxicity Testing
Acute aquatic toxicity is typically determined using standardized tests with organisms

representing different trophic levels: algae (e.g., Pseudokirchneriella subcapitata), aquatic

invertebrates (e.g., Daphnia magna), and fish (e.g., Zebrafish, Danio rerio).

Algal Growth Inhibition Test (based on OECD Guideline 201): This test exposes a population

of exponentially growing green algae to the test substance in a nutrient-rich medium for 72

hours. The endpoint is the inhibition of growth (biomass and growth rate) relative to a control,

from which an EC50 (median effective concentration) is calculated.

Daphnia sp. Acute Immobilisation Test (based on OECD Guideline 202): Young daphnids

(less than 24 hours old) are exposed to the test substance for 48 hours. The endpoint is the

immobilization of the daphnids, and the EC50 is determined.
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Fish, Acute Toxicity Test (based on OECD Guideline 203): Fish are exposed to the test

substance for 96 hours. The endpoint is mortality, and the LC50 (median lethal

concentration) is calculated.

Ready Biodegradability Testing
The potential for a chemical to be readily biodegradable is assessed using standardized

screening tests, such as those described in the OECD 301 guideline series.

OECD 301: Ready Biodegradability: These are aerobic biodegradation tests in an aqueous

medium. A small amount of the test substance is dissolved in a mineral salt medium, which is

then inoculated with microorganisms from a source like activated sludge. The extent of

biodegradation is measured over 28 days by monitoring parameters such as dissolved

organic carbon (DOC) removal, CO₂ evolution, or oxygen consumption. A substance is

considered readily biodegradable if it meets a certain percentage of degradation within a

specified timeframe (e.g., >60% of theoretical CO₂ evolution within a 10-day window).

Aerobic Biodegradation in Soil
To assess the biodegradation of dichloroanilines in a soil environment, microcosm studies are

often employed.

Experimental Setup: A representative soil sample is spiked with a known concentration of the

dichloroaniline isomer. The soil is maintained at a specific temperature and moisture content

in a controlled environment (microcosm).

Sampling and Analysis: Soil samples are taken at regular intervals over a period of weeks or

months. The concentration of the parent compound and any potential metabolites is

determined using analytical techniques such as High-Performance Liquid Chromatography

(HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Data Analysis: The rate of disappearance of the parent compound is used to calculate the

biodegradation rate and half-life (the time it takes for 50% of the substance to degrade).

Mandatory Visualization
Biodegradation Pathways of Dichloroaniline Isomers
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The biodegradation of dichloroaniline isomers by microorganisms often involves initial oxidation

or dehalogenation steps, leading to the formation of catechols, which are then further

metabolized through ring cleavage. The specific pathways can differ between isomers.

2,3-Dichloroaniline

2,4-Dichloroaniline

3,4-Dichloroaniline

3,5-Dichloroaniline

2,3-Dichloroaniline 2-ChloroanilineReductive Dechlorination AnilineReductive Dechlorination

2,4-Dichloroaniline 4-ChloroanilineReductive Dehalogenase ChlorocatecholOxidative Deamination

3,4-Dichloroaniline 4,5-DichlorocatecholDioxygenase

3,5-Dichloroaniline 3,5-DichloroacetanilideAcetylation

Click to download full resolution via product page

Caption: Proposed initial steps in the biodegradation pathways of various dichloroaniline

isomers.

Experimental Workflow for Aquatic Toxicity Assessment
The following diagram illustrates a typical workflow for assessing the acute aquatic toxicity of a

chemical substance according to OECD guidelines.
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Aquatic Toxicity Assessment Workflow

Test Substance
(Dichloroaniline Isomer)

Range-Finding Test
(Determine concentration range)

Definitive Test
(Multiple concentrations and controls)

Data Collection
(Mortality/Immobilization/Growth Inhibition)

Statistical Analysis
(Calculate LC50/EC50)

Hazard Classification

Click to download full resolution via product page

Caption: A generalized workflow for determining the acute aquatic toxicity of a chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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